Cas no 2229500-78-9 (3-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229500-78-9
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6536662
• PubChem ID: 165967106
• Update Time: 2025-05-27

3-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1768014
• 2229500-78-9

• Inchi： 1S/C14H15NO2/c1-14(2)11(12(14)13(16)17)10-7-8-5-3-4-6-9(8)15-10/h3-7,11-12,15H,1-2H3,(H,16,17)
• InChI Key： PVNXHIDKIGRRTI-UHFFFAOYSA-N
• SMILES： OC(C1C(C2=CC3C=CC=CC=3N2)C1(C)C)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

3-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229500-78-9): A Comprehensive Overview of Its Properties and Applications

The compound 3-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229500-78-9) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its distinctive combination of an indole moiety and a cyclopropane ring makes it a valuable scaffold for drug discovery and material science applications. Researchers and industry professionals are increasingly exploring its potential due to its versatile reactivity and biological relevance.

One of the most intriguing aspects of 3-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is its role as a building block in the synthesis of bioactive compounds. The indole ring system is a common feature in many natural products and pharmaceuticals, known for its ability to interact with biological targets. Meanwhile, the cyclopropane fragment introduces steric constraints that can enhance binding affinity and metabolic stability. This dual functionality positions the compound as a promising candidate for the development of novel therapeutics.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their applications in agrochemicals, fragrances, and pharmaceuticals. The 2,2-dimethylcyclopropane substructure in 3-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is particularly noteworthy for its ability to modulate the physicochemical properties of molecules. This has led to its incorporation into several high-profile research projects, including studies on enzyme inhibitors and receptor modulators.

The synthesis of 3-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid typically involves multi-step organic transformations, often starting from readily available indole derivatives. Key steps may include cyclopropanation reactions, carboxylation, and protective group strategies to ensure high yield and purity. Advanced techniques such as asymmetric synthesis and catalysis are also being explored to access enantiomerically pure forms of the compound, which are critical for chiral drug development.

From a biological perspective, the indole-cyclopropane hybrid structure of this compound has shown potential in targeting various disease pathways. Preliminary studies suggest that derivatives of 3-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid may exhibit activity against inflammatory markers and neurodegenerative targets. These findings align with current trends in drug discovery, where researchers are actively seeking multi-functional scaffolds to address complex diseases like Alzheimer's and Parkinson's.

Environmental and sustainability considerations are also shaping the discourse around compounds like 3-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid. Green chemistry approaches, including solvent-free reactions and biocatalysis, are being investigated to minimize waste and energy consumption during its production. This aligns with the broader industry shift toward eco-friendly synthesis methods, a topic frequently searched by professionals in the field.

In analytical chemistry, the characterization of 3-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid relies heavily on techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its structural integrity and purity, which are critical for regulatory compliance and reproducibility in research. The compound's unique spectral signatures, particularly in proton NMR, make it a useful reference material for method development.

The commercial availability of 3-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229500-78-9) has expanded in recent years, catering to the growing demand from academic and industrial laboratories. Suppliers often provide detailed technical data sheets, including solubility profiles, storage conditions, and safety information, to facilitate its use in diverse applications. This accessibility has accelerated its adoption in high-throughput screening and combinatorial chemistry workflows.

Looking ahead, the future of 3-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid research appears bright. Its structural features continue to inspire innovations in drug design, particularly in the realm of small molecule therapeutics. As computational tools like AI-assisted molecular modeling become more sophisticated, researchers can better predict and optimize the properties of its derivatives, potentially unlocking new therapeutic avenues.

In conclusion, 3-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a fascinating intersection of organic chemistry and biomedical research. Its multifunctional architecture, combined with its synthetic versatility, ensures its relevance in addressing contemporary scientific challenges. Whether as a tool compound or a lead structure, this molecule exemplifies the power of strategic molecular design in advancing scientific discovery.